Cas no 25462-28-6 (2-(pentan-3-yl)propane-1,3-diol)

• Product Name: 2-(pentan-3-yl)propane-1,3-diol
• CAS No: 25462-28-6
• MF: C₈H₁₈O₂
• MW: 146.227323055267
• CID: 279738
• PubChem ID: 213079
• Update Time: 2025-09-17

2-(pentan-3-yl)propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2-(1-ethylpropyl)-
• 2-pentan-3-ylpropane-1,3-diol
• 2-(pentan-3-yl)propane-1,3-diol
• EN300-1459177
• BRN 1847380
• SCHEMBL5907137
• DTXSID60180135
• 1,3-Propanediol, 2-(1-ethylpropyl)-
• 2-(1-Ethylpropyl)-1,3-propanediol
• 25462-28-6

• Inchi： 1S/C8H18O2/c1-3-7(4-2)8(5-9)6-10/h7-10H,3-6H2,1-2H3
• InChI Key： PMYMNKGSHYYMNT-UHFFFAOYSA-N
• SMILES： OCC(CO)C(CC)CC

Computed Properties

• Exact Mass: 146.13074
• Monoisotopic Mass: 146.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 65.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 0.935
• Boiling Point: 242.5°Cat760mmHg
• Flash Point: 125.6°C
• Refractive Index: 1.45
• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols